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Compound of Interest

Compound Name: (Rac)-M826

Cat. No.: B15582855 Get Quote

Technical Support Center: (Rac)-M826
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the stability and storage of (Rac)-M826, a selective and

reversible caspase-3 inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is (Rac)-M826?

(Rac)-M826 is the racemic mixture of M826, a potent and selective reversible inhibitor of

caspase-3, with an IC50 value of 0.005 µM.[1] It is utilized in research, particularly in studies

related to neurological diseases and apoptosis.[1]

Q2: What is the recommended solvent for preparing a stock solution of (Rac)-M826?

For creating high-concentration stock solutions of hydrophobic compounds like (Rac)-M826,

Dimethyl sulfoxide (DMSO) is a commonly used solvent. It is advisable to use a fresh stock of

anhydrous DMSO to avoid introducing moisture, which can accelerate degradation.

Q3: How can I prevent the precipitation of (Rac)-M826 when diluting it in an aqueous buffer for

my experiment?

Precipitation can occur when a concentrated DMSO stock solution is diluted into an aqueous

medium. To mitigate this, it is recommended to perform initial serial dilutions in DMSO before

the final dilution into your aqueous experimental buffer. Most cell-based assays can tolerate a
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final DMSO concentration of up to 0.5%, but it is crucial to include a vehicle control with the

same DMSO concentration in your experimental design.

Stability and Storage Best Practices
Proper storage of (Rac)-M826 is critical to maintain its stability and activity. Below is a

summary of recommended storage conditions.

Form
Storage
Temperature

Duration Special Conditions

Solid (Powder) 4°C Not specified

Sealed storage, away

from moisture and

light.[1]

In Solvent -80°C 6 months

Sealed storage, away

from moisture and

light.[1]

-20°C 1 month

Sealed storage, away

from moisture and

light.[1]

Best Practices for Handling:

Aliquot: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly

recommended to aliquot the stock solution into single-use volumes.

Desiccation: Store the solid form of (Rac)-M826 in a desiccator to protect it from moisture.

Light Protection: (Rac)-M826 should be stored away from light. Use amber vials or wrap

vials in foil.

Troubleshooting Guide
Issue: Low or no inhibitory activity observed in a caspase-3 assay.
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Potential Cause Troubleshooting Steps

Compound Degradation

Ensure the compound has been stored correctly

according to the recommended conditions.

Prepare fresh stock solutions if degradation is

suspected.

Precipitation of Compound

Visually inspect the final assay solution for any

precipitate. If observed, optimize the dilution

method as described in the FAQs.

Incorrect Concentration
Verify the calculations for your stock solution

and final working concentrations.

Assay Conditions
Ensure the pH and other components of your

assay buffer are optimal for caspase-3 activity.

Issue: Inconsistent results between experiments.

Potential Cause Troubleshooting Steps

Repeated Freeze-Thaw Cycles
Prepare fresh aliquots of your stock solution for

each experiment to ensure consistent potency.

DMSO Concentration Variability
Maintain a consistent final DMSO concentration

across all wells, including controls.

Cell-Based Assay Variability
Ensure consistent cell seeding density, passage

number, and treatment times.

Experimental Protocols
Detailed Methodology for In Vitro Caspase-3 Inhibition Assay

This protocol is a general guideline for assessing the inhibitory activity of (Rac)-M826 on

purified active caspase-3.

Materials:
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(Rac)-M826

Purified active human caspase-3

Caspase-3 substrate (e.g., Ac-DEVD-pNA or a fluorogenic substrate)

Assay Buffer (e.g., 20 mM HEPES pH 7.5, 10% glycerol, 2 mM DTT)

DMSO

96-well microplate (clear for colorimetric assays, black for fluorescent assays)

Microplate reader

Procedure:

Prepare (Rac)-M826 Stock Solution: Dissolve (Rac)-M826 in 100% DMSO to create a 10

mM stock solution.

Serial Dilutions: Perform serial dilutions of the (Rac)-M826 stock solution in DMSO to

achieve a range of desired concentrations.

Assay Reaction Mixture: In each well of the 96-well plate, prepare the reaction mixture by

adding the components in the following order:

Assay Buffer

Desired final concentration of (Rac)-M826 (ensure the final DMSO concentration is

consistent and low, e.g., <1%)

Purified active caspase-3

Pre-incubation: Gently mix the contents of the wells and pre-incubate the plate at 37°C for 15

minutes to allow the inhibitor to bind to the enzyme.

Initiate Reaction: Add the caspase-3 substrate to each well to initiate the enzymatic reaction.
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Kinetic Measurement: Immediately place the plate in a microplate reader and measure the

absorbance (at 405 nm for Ac-DEVD-pNA) or fluorescence at regular intervals for 30-60

minutes at 37°C.

Data Analysis: Determine the rate of substrate cleavage for each concentration of (Rac)-
M826. Calculate the percent inhibition relative to a vehicle control (containing only DMSO)

and determine the IC50 value by plotting the percent inhibition against the logarithm of the

inhibitor concentration.

Visualizations
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Experimental Workflow for Caspase-3 Inhibition Assay
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Caption: Workflow for determining the IC50 of (Rac)-M826 in a caspase-3 inhibition assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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